Cas no 2378806-57-4 (3-(Benzyloxy)-2-bromo-5-chloropyridine)

• Product Name: 3-(Benzyloxy)-2-bromo-5-chloropyridine
• CAS No: 2378806-57-4
• MF: C₁₂H₉BrClNO
• MW: 298.562961339951
• CID: 5524379
• Update Time: 2025-06-23

3-(Benzyloxy)-2-bromo-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-bromo-5-chloropyridine

• Inchi： 1S/C12H9BrClNO/c13-12-11(6-10(14)7-15-12)16-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： BILZXXOZYQKFLI-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Cl)C=C1OCC1=CC=CC=C1

Additional information on 3-(Benzyloxy)-2-bromo-5-chloropyridine

Introduction to 3-(Benzyloxy)-2-bromo-5-chloropyridine (CAS No: 2378806-57-4)

3-(Benzyloxy)-2-bromo-5-chloropyridine, identified by the Chemical Abstracts Service Number (CAS No) 2378806-57-4, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of both bromo and chloro substituents at the 2nd and 5th positions, respectively, along with a benzyloxy group at the 3rd position, imparts unique reactivity and functional properties that make it valuable in synthetic chemistry.

The structural features of 3-(Benzyloxy)-2-bromo-5-chloropyridine enable its use as a versatile building block in the synthesis of more complex molecules. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, facilitating the introduction of various functional groups. Meanwhile, the benzyloxy moiety provides stability and additional reactivity, making it useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These properties have been exploited in recent years to develop novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in 3-(Benzyloxy)-2-bromo-5-chloropyridine due to its role in the development of small-molecule inhibitors for kinases and other enzyme targets. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the compound's structural framework to design inhibitors with high selectivity and potency. For instance, derivatives of 3-(Benzyloxy)-2-bromo-5-chloropyridine have been reported to exhibit inhibitory activity against specific kinases by binding to their active sites and disrupting normal signaling cascades.

One notable application of 3-(Benzyloxy)-2-bromo-5-chloropyridine is in the synthesis of kinase inhibitors that target tyrosine kinases. These kinases play a pivotal role in cancer progression by promoting cell proliferation, survival, and angiogenesis. By incorporating modifications based on 3-(Benzyloxy)-2-bromo-5-chloropyridine, researchers have developed molecules that selectively inhibit aberrant tyrosine kinase activity without affecting other related enzymes. Such selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Another area where 3-(Benzyloxy)-2-bromo-5-chloropyridine has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. Studies have demonstrated that derivatives of this compound can interfere with viral protease activity or inhibit other essential viral enzymes. The benzyloxy group, in particular, has been found to enhance binding affinity to target proteins, improving the efficacy of antiviral drugs.

The synthesis of 3-(Benzyloxy)-2-bromo-5-chloropyridine itself is an intriguing challenge that has been addressed through various methodologies. One common approach involves the bromination and chlorination of pyridine precursors followed by benzylation. Advances in catalytic systems have enabled more efficient and scalable synthesis routes, reducing waste generation and improving yields. These improvements are essential for large-scale production required for pharmaceutical applications.

In addition to its pharmaceutical applications, 3-(Benzyloxy)-2-bromo-5-chloropyridine has found utility in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests. Researchers have modified 3-(Benzyloxy)-2-bromo-5-chloropyridine to develop compounds that exhibit insecticidal or fungicidal properties while maintaining environmental safety.

The future prospects for 3-(Benzyloxy)-2-bromo-5-chloropyridine are promising, with ongoing research exploring new synthetic strategies and applications. The increasing demand for novel therapeutic agents continues to drive innovation in this field. As our understanding of biological pathways improves, so does the potential for developing more targeted and effective treatments using compounds like 3-(Benzyloxy)-2-bromo-5-chloropyridine.

In conclusion, 3-(Benzyloxy)-2-bromo-5-chloropyridine (CAS No: 2378806-57-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research progresses, we can expect further discoveries that will expand its utility and impact on science and medicine.